Cas no 1185108-03-5 (6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride)

6-Ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride is a synthetic thienopyrimidine derivative with potential applications in pharmaceutical research and development. This compound features a thieno[2,3-d]pyrimidine core, substituted with an ethyl group at the 6-position and a methyl group at the 2-position, along with a 4-methoxyphenylamine moiety. The hydrochloride salt form enhances solubility and stability, making it suitable for further biological evaluation. Its structural framework suggests utility as a kinase inhibitor or modulator of cellular signaling pathways, though specific pharmacological activity depends on further characterization. The compound is of interest for medicinal chemistry due to its heterocyclic scaffold, which is commonly explored for therapeutic targeting.
6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride structure
1185108-03-5 structure
Product Name:6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride
CAS No:1185108-03-5
MF:C16H18ClN3OS
MW:335.85162115097
CID:5389653
Update Time:2025-10-29

6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4-amine, 6-ethyl-N-(4-methoxyphenyl)-2-methyl-, hydrochloride (1:1)
    • 6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride
    • Inchi: 1S/C16H17N3OS.ClH/c1-4-13-9-14-15(17-10(2)18-16(14)21-13)19-11-5-7-12(20-3)8-6-11;/h5-9H,4H2,1-3H3,(H,17,18,19);1H
    • InChI Key: MZGGPISXJLBXSK-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(NC2=CC=C(OC)C=C2)=C2C=C(CC)SC2=N1.[H]Cl

6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride Pricemore >>

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6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride Related Literature

Additional information on 6-ethyl-N-(4-methoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride

6-Ethyl-N-(4-Methoxyphenyl)-2-Methylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride: A Comprehensive Overview

CAS No. 1185108-03-5 refers to the compound known as 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride, a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a thienopyrimidine core, which is a fused bicyclic system comprising a thiophene ring and a pyrimidine ring. The presence of substituents such as an ethyl group at position 6, a methoxyphenyl group at position 4, and a methyl group at position 2 further enhances its structural complexity and functional diversity. These substituents play a crucial role in modulating the compound's physicochemical properties, including its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride as a candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases. Its ability to interact with specific molecular targets, such as kinases and receptors, has been extensively investigated using advanced computational modeling techniques and in vitro assays.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Key steps include the formation of the thienopyrimidine core through cyclization reactions, followed by selective substitution to introduce the desired functional groups. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption profiles and moderate clearance rates in preclinical models. Its bioavailability is influenced by factors such as the presence of hydrophilic groups and the extent of first-pass metabolism. Efforts are currently underway to modify its structure further to improve its pharmacokinetic properties without compromising its therapeutic efficacy.

The safety profile of CAS No. 1185108-03-5 has also been evaluated through acute and chronic toxicity studies in animal models. Results indicate that it demonstrates low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential for safe use in human subjects.

From an environmental perspective, the degradation pathways and ecotoxicological impact of this compound have been studied to ensure compliance with regulatory standards. Results indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride, identified by its CAS number (CAS No. 1185108-03-5), represents a promising candidate for drug development with applications spanning multiple therapeutic areas. Its unique structural features, coupled with favorable pharmacokinetic and safety profiles, make it an attractive target for further research and clinical evaluation.

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